![molecular formula C13H12N4O B3274613 4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitrile CAS No. 611225-72-0](/img/structure/B3274613.png)
4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitrile
Overview
Description
4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitrile, also known as MAPK inhibitor, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical studies.
Mechanism of Action
The mechanism of action of 4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitrile involves the inhibition of the this compound pathway. 4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitriles are a family of protein kinases that play a crucial role in various cellular processes, including cell proliferation, differentiation, and survival. The inhibition of 4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitriles leads to the suppression of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific biological system in which it is used. In cancer cells, the inhibition of the this compound pathway leads to the suppression of cell proliferation and induction of apoptosis. In inflammatory disorders, the inhibition of the this compound pathway leads to the suppression of pro-inflammatory cytokine production. In neurodegenerative diseases, the inhibition of the this compound pathway leads to the suppression of neuronal cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitrile in lab experiments include its high potency and specificity for the this compound pathway, its relatively low toxicity, and its ease of synthesis. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, its potential off-target effects, and its potential interference with other cellular processes.
Future Directions
There are several future directions for the research and development of 4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitrile. These include the development of more potent and selective this compound inhibitors, the investigation of the potential therapeutic applications of this compound inhibitors in various diseases, the identification of biomarkers for patient selection and monitoring, and the development of combination therapies with other targeted agents.
Conclusion:
In conclusion, this compound is a potent inhibitor of the this compound pathway that has gained significant attention in the field of scientific research due to its potential applications in various biomedical studies. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential therapeutic applications of this compound inhibitors in various diseases.
Scientific Research Applications
4-(4-Methylamino-3-amino-phenoxy)-pyridine-2-carbonitrile has been extensively studied for its potential applications in various biomedical studies. It is a potent inhibitor of the mitogen-activated protein kinase (this compound) pathway, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and survival. This compound inhibitors have been shown to have potential therapeutic applications in various diseases, including cancer, inflammatory disorders, and neurodegenerative diseases.
properties
IUPAC Name |
4-[3-amino-4-(methylamino)phenoxy]pyridine-2-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O/c1-16-13-3-2-10(7-12(13)15)18-11-4-5-17-9(6-11)8-14/h2-7,16H,15H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGGSMUFVFLIKDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)OC2=CC(=NC=C2)C#N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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